Cas no 2734774-30-0 (5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine)
5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine
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- Inchi: 1S/C16H13FN2OS/c17-14-7-6-12(20-10-11-4-2-1-3-5-11)8-13(14)15-9-19-16(18)21-15/h1-9H,10H2,(H2,18,19)
- InChI Key: LUBUKNBGUNZBGT-UHFFFAOYSA-N
- SMILES: FC1C(C2SC(N)=NC=2)=CC(=CC=1)OCC1=CC=CC=C1
5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022LNR-250mg |
5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine |
2734774-30-0 | 95% | 250mg |
$500.00 | 2025-02-13 | |
| Aaron | AR022LNR-250mg |
5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine |
2734774-30-0 | 95% | 250mg |
$500.00 | 2025-02-13 | |
| Aaron | AR022LNR-1g |
5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine |
2734774-30-0 | 95% | 1g |
$800.00 | 2025-02-13 | |
| Aaron | AR022LNR-1g |
5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine |
2734774-30-0 | 95% | 1g |
$800.00 | 2025-02-13 |
5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine
Introduction to 5-(5-(Benzyloxy-2-fluorophenyl))thiazol-2-amine (CAS No: 2734774-30-0)
5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine, identified by its CAS number 2734774-30-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxy group and a fluorophenyl moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation in medicinal chemistry.
The synthesis of 5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine involves a series of well-defined chemical transformations that highlight the precision and expertise required in modern organic synthesis. The introduction of the benzyloxy group at the 5-position of the fluorophenyl ring enhances the lipophilicity of the molecule, which is often a critical factor in drug design. Additionally, the thiazole ring itself is a key pharmacophore that has been extensively studied for its role in various biological processes.
In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in 5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine may contribute to its potential as a lead compound for the development of new therapeutic agents. For instance, the combination of the fluorophenyl group and the thiazole core may enhance binding affinity to biological targets, making it an attractive scaffold for drug discovery.
The pharmacological evaluation of 5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine has been a focus of several research studies. These studies have explored its interactions with various enzymes and receptors, providing insights into its mechanism of action. Preliminary findings suggest that this compound may interfere with key signaling pathways involved in diseases such as cancer and inflammation. The presence of the benzyloxy group appears to modulate the pharmacokinetic properties of the molecule, potentially improving its bioavailability and therapeutic efficacy.
The use of computational methods has also played a crucial role in understanding the behavior of 5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets, providing valuable information for rational drug design. These computational studies have helped researchers optimize the structure of the molecule to enhance its potency and selectivity. Additionally, they have provided insights into how structural modifications might affect its pharmacological properties.
In conclusion, 5-(5-(Benzyloxy)-2-fluorophenyl)thiazol-2-amine represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of new drugs targeting various diseases.
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